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Compound of Interest

Compound Name: 4-Bromocatechol

Cat. No.: B119925 Get Quote

An In-depth Technical Guide to the Solubility of 4-Bromocatechol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-Bromocatechol
(CAS 17345-77-6), a member of the catechol family.[1][2] An understanding of its solubility in

various organic solvents is crucial for its application in pharmaceutical synthesis, chemical

research, and as an analytical reagent.[3] This document compiles available solubility data,

details relevant experimental protocols, and visualizes a standard workflow for solubility

determination.

Core Properties of 4-Bromocatechol
A foundational understanding of 4-Bromocatechol's physicochemical properties is essential

for interpreting its solubility behavior.
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Property Value

CAS Number 17345-77-6[4][5]

Molecular Formula C₆H₅BrO₂[4][5][6]

Molecular Weight 189.01 g/mol [4][5][6]

Appearance

White to yellow to orange powder or crystal.[5] It

has also been described as a white crystal[4] or

grey powder.[1]

Melting Point 87 °C[1][3][4]

Boiling Point 280.5 ± 20.0 °C (Predicted)[1][4]

pKa 8.84 ± 0.10 (Predicted)[1][4]

Quantitative and Qualitative Solubility Data
The solubility of 4-Bromocatechol is influenced by the polarity and nature of the solvent. The

following table summarizes the available data.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Notes

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Soluble[1][3][4] Not Specified

DMSO is a

strong, polar

aprotic solvent

effective for a

wide array of

organic

materials.[7]

Ethanol C₂H₅OH Soluble[4] Not Specified
A polar protic

solvent.

Acetone C₃H₆O Soluble[4] Not Specified
A common polar

aprotic solvent.

Methanol CH₃OH Soluble[5] Not Specified
A polar protic

solvent.

Water H₂O
Slightly

soluble[4]
Not Specified

Solubility is

limited due to the

hydrophobic

nature of the

brominated

benzene ring.

Experimental Protocols for Solubility Determination
For solvents where quantitative data is not publicly available, the following experimental

protocols can be employed to determine the solubility of 4-Bromocatechol.

Isothermal Shake-Flask Method
The isothermal shake-flask method is a widely accepted technique for determining the

equilibrium solubility of a compound in a solvent.

Objective: To determine the equilibrium solubility of 4-Bromocatechol in a selected organic

solvent at a specified temperature.
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Materials and Equipment:

4-Bromocatechol (solid)

Selected organic solvent(s)

Analytical balance

Thermostatically controlled shaker or water bath

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

Analytical instrumentation (e.g., HPLC-UV or UV-Vis Spectrophotometer)

Procedure:

Preparation of Saturated Solutions: Add an excess amount of solid 4-Bromocatechol to
several vials to ensure that equilibrium with the solid phase is achieved.[8]

Solvent Addition: Add a known volume or mass of the chosen organic solvent to each vial.

Equilibration: Securely cap the vials to prevent solvent evaporation and place them in the

thermostatically controlled shaker set to the desired temperature.[8] Agitate the samples for

a sufficient period (typically 24 to 72 hours) to ensure equilibrium is reached.[8]

Sample Withdrawal and Filtration: After equilibration, allow the vials to stand undisturbed at

the set temperature to let the excess solid settle. Carefully withdraw a sample from the

supernatant using a syringe and immediately filter it using a syringe filter to remove any

undissolved solid particles.

Dilution: Accurately dilute the filtered sample with the same solvent to a concentration

suitable for the chosen analytical method.

Quantification: Analyze the diluted sample using a pre-calibrated analytical method.
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HPLC Method: Prepare a calibration curve using standard solutions of 4-Bromocatechol
of known concentrations. Inject the diluted sample into the HPLC system and determine

the concentration from the calibration curve.[8]

UV-Vis Spectrophotometry: This method is viable if 4-Bromocatechol has a distinct

absorbance peak where the solvent does not interfere.[8] Generate a calibration curve

based on the absorbance of standard solutions at the wavelength of maximum

absorbance (λmax). Measure the absorbance of the diluted sample and calculate the

concentration.[8]

Solubility Calculation: Calculate the solubility by accounting for the dilution factor. Express

the result in units such as mg/mL or g/100g .

Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining solubility.[9]

Objective: To determine the mass of 4-Bromocatechol dissolved in a known mass of solvent.

Materials and Equipment:

4-Bromocatechol (solid)

Selected organic solvent(s)

Analytical balance

Thermostatically controlled environment (e.g., water bath)

Pre-weighed evaporation dish

Oven or vacuum oven

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of 4-Bromocatechol in the

chosen solvent as described in the Isothermal Shake-Flask Method (steps 1-3).
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Sample Transfer: After equilibration, allow the excess solid to settle. Carefully decant or filter

a known mass of the saturated supernatant into a pre-weighed evaporation dish.

Solvent Evaporation: Place the dish in an oven at a temperature below the boiling point of

the solvent and the melting point of 4-Bromocatechol to evaporate the solvent.[9] A vacuum

oven can be used for more sensitive compounds or to expedite the process at a lower

temperature.[9]

Drying to Constant Mass: Continue drying the residue until a constant mass is achieved,

indicating complete removal of the solvent.[9]

Cooling and Weighing: Cool the dish containing the dry residue in a desiccator to prevent

moisture absorption before weighing it on an analytical balance.[9]

Solubility Calculation:

Mass of dissolved 4-Bromocatechol: Subtract the mass of the pre-weighed dish from the

final mass of the dish with the dry residue.[9]

Mass of the solvent: This can be determined by subtracting the mass of the dissolved

solute from the total mass of the saturated solution transferred to the dish.

Express the solubility as the mass of 4-Bromocatechol per unit mass of the solvent (e.g.,

in g/100g ).

Visualized Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for determining

solubility.
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Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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